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Compound of Interest

Compound Name: Ethyl bromopyruvate

Cat. No.: B044637 Get Quote

Technical Support Center: Ethyl Bromopyruvate
This guide provides comprehensive safety and handling information for the laboratory use of

ethyl bromopyruvate (CAS 70-23-5), targeting researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is ethyl bromopyruvate and what are its primary applications in research?

Ethyl bromopyruvate is a reactive organic compound used as a versatile building block in

chemical synthesis.[1] Its structure, featuring a reactive bromine atom and an ester group,

makes it a potent electrophile.[1] It is commonly used in the synthesis of various organic

compounds, particularly heterocyclic molecules like thiazoles, oxazines, and quinoxalines.[1] In

the pharmaceutical sector, it is a key intermediate in the development of anti-cancer agents,

where it can act as an inhibitor of enzymes in the glycolytic pathway, and in the creation of

novel antibacterial compounds.[2][3]

Q2: What are the main hazards associated with ethyl bromopyruvate?

Ethyl bromopyruvate is classified as a hazardous substance.[4] It is a severe poison, a

lachrymator (a substance that causes tearing), and an irritant.[2][5] It can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[6][7] Some sources also indicate it
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can cause severe skin burns and eye damage.[8][9] Due to its potential for cumulative effects

in the body, direct contact should be avoided.[10][11]

Q3: What personal protective equipment (PPE) is required when handling ethyl
bromopyruvate?

To ensure safe handling, a comprehensive set of PPE is mandatory. This includes:

Eye/Face Protection: Chemical safety goggles or eyeglasses conforming to EN166 or

OSHA's eye and face protection regulations (29 CFR 1910.133).[6][12][13]

Skin Protection: Wear appropriate protective gloves (inspect before use) and impervious

clothing to prevent skin exposure.[6][12][13] Long-sleeved clothing is recommended.[13]

Respiratory Protection: Use only in a well-ventilated area or outdoors.[6][7] If exposure limits

are exceeded or irritation is experienced, a NIOSH/MSHA or European Standard EN 149

approved respirator with a filter for organic gases and vapors is necessary.[7][13]

Q4: What are the proper storage conditions for ethyl bromopyruvate?

Ethyl bromopyruvate should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[6][12] It is recommended to keep it refrigerated at temperatures between 2-8°C

(36-46°F).[12] Store it away from incompatible substances such as acids, bases, and oxidizing

or reducing agents.[7][13] Some sources also note that it is moisture-sensitive and should be

stored under nitrogen.[10][14]

Q5: How should I dispose of ethyl bromopyruvate waste?

Ethyl bromopyruvate waste must be treated as hazardous waste.[15] Disposal should be

carried out in accordance with local, regional, and national regulations.[16] Collect waste in a

suitable, closed, and labeled container for disposal by a licensed professional.[12][15] Do not

let the product enter drains.[6]
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Q: I am experiencing significant eye and respiratory irritation when working with ethyl
bromopyruvate, even within a fume hood. What can I do?

A: Ethyl bromopyruvate is a potent lachrymator.[5] If you are experiencing irritation, review

the following:

Sash Height: Ensure the fume hood sash is at the lowest possible working height to

maximize airflow efficiency.

Airflow: Check that the fume hood's airflow is optimal and has been recently certified. Clutter

inside the hood can disrupt airflow.

Handling Technique: Handle the material deep within the hood. When opening the container,

do so slowly and point the opening away from your face.

Personal Protective Equipment: Ensure your safety goggles provide a complete seal around

your eyes. If irritation persists, you may need to upgrade to a full-face respirator.

Q: My reaction yield is consistently low. What are potential causes related to the reagent itself?

A: Low yields can be attributed to the purity and stability of ethyl bromopyruvate.

Decomposition: The compound can decompose upon prolonged exposure to light or air.[10]

Ensure you are using a fresh bottle or one that has been stored properly under nitrogen.

Impurities: Commercially available ethyl bromopyruvate may contain acidic impurities that

can degrade the product or facilitate side reactions.[17] Purification by distillation under

reduced pressure may be necessary for sensitive reactions.[5][11]

Moisture Sensitivity: The compound is moisture-sensitive.[14] Ensure all your glassware is

oven-dried and reactions are conducted under an inert atmosphere (e.g., nitrogen or argon).

Emergency Procedures
Q: What is the correct first aid response for accidental exposure to ethyl bromopyruvate?

A: Immediate action is critical. Follow these steps and seek medical attention.[12]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7][12] Remove contact lenses if present and

easy to do.[7]

Skin Contact: Take off all contaminated clothing immediately.[9] Flush skin with plenty of

soap and water for at least 15 minutes.[7][12]

Inhalation: Remove the person from exposure and move to fresh air immediately.[12] If

breathing is difficult, give oxygen. If not breathing, give artificial respiration.[12]

Ingestion: Do NOT induce vomiting.[12] If the person is conscious and alert, rinse their

mouth with water and have them drink 2-4 cupfuls of milk or water.[12]

Q: How should a small spill of ethyl bromopyruvate be handled in the lab?

A: For small, incidental spills, trained personnel should take the following steps:[15]

Alert others in the area.[15]

Wear appropriate PPE, including respiratory protection.[12][15]

Contain the spill by creating a dike around it with an inert absorbent material like vermiculite

or cat litter.[18]

Slowly add the absorbent material to the spill, working from the outside in.[15][18]

Once fully absorbed, scoop the material into a suitable, clean, dry, and closed container for

hazardous waste disposal.[12][18]

Clean the spill area with soap and water, collecting the rinse water for disposal if the

chemical is highly toxic.[15][19]

Ensure the area is well-ventilated.[12]

Quantitative Data Summary
The following tables summarize key quantitative data for ethyl bromopyruvate.
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Table 1: Physical and Chemical Properties

Property Value Source(s)

Molecular Formula C₅H₇BrO₃ [2][8]

Molecular Weight 195.01 g/mol [2]

Appearance Clear yellow to pink-red liquid [2][5][10]

Odor
Pungent, irritating, strong

offensive odor
[10]

Density 1.554 g/mL at 25 °C [2]

Boiling Point 98-100 °C at 10 mmHg [2]

Flash Point 98 °C / 208.4 °F (closed cup) [12]

Refractive Index n20/D 1.469

Solubility

Soluble in organic solvents

(ethanol, acetone); largely

immiscible in water

[2][10]

Table 2: Safety and Hazard Information
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Hazard Classification Description Source(s)

GHS Hazard Statements

H314/H315: Causes severe

skin burns/irritationH319:

Causes serious eye

irritationH335: May cause

respiratory irritation

[6][8]

Signal Word Danger / Warning [8]

Risk Phrases (obsolete)

R23/24: Toxic by inhalation, in

contact with skinR33: Danger

of cumulative

effectsR36/37/38: Irritating to

eyes, respiratory system and

skin

[10]

NFPA Rating (estimated)
Health: 1, Flammability: 1,

Instability: 0
[12]

Experimental Protocols
Representative Protocol: Hantzsch Thiazole Synthesis
Ethyl bromopyruvate is a key reagent in the Hantzsch synthesis of thiazole derivatives.[1]

The following is a general methodology; specific quantities and conditions should be optimized

for the desired product.

Reagent Preparation: In a round-bottom flask equipped with a magnetic stirrer and under an

inert atmosphere (nitrogen), dissolve the thioamide starting material in a suitable solvent

(e.g., ethanol).

Reaction Initiation: While stirring, add ethyl bromopyruvate dropwise to the solution at

room temperature. Caution: The reaction can be exothermic. Maintain control of the

temperature with an ice bath if necessary.

Reaction Monitoring: Allow the mixture to stir at room temperature or with gentle heating

(e.g., reflux) for several hours. Monitor the reaction's progress using an appropriate

technique, such as Thin Layer Chromatography (TLC).
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Workup: Once the reaction is complete, cool the mixture to room temperature. The product

may precipitate and can be collected by filtration. If the product is soluble, the solvent can be

removed under reduced pressure.

Purification: The crude product is then purified. This can be achieved by recrystallization

from a suitable solvent or by column chromatography on silica gel to yield the pure ethyl

thiazole-4-carboxylate derivative.
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Caption: Standard Operating Procedure for Safely Handling Ethyl Bromopyruvate.
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Spill Occurs
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Caption: Emergency Response Workflow for an Ethyl Bromopyruvate Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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